N-[1-[(2-ethoxyphenyl)amino]-2-oxo-2-(2-thienyl)ethyl]benzamide

• IUPAC Name: N-[1-(2-ethoxyanilino)-2-oxo-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C21H20N2O3S/c1-2-26-17-12-7-6-11-16(17)22-20(19(24)18-13-8-14-27-18)23-21(25)15-9-4-3-5-10-15/h3-14,20,22H,2H2,1H3,(H,23,25)
• InChI Key: LGOWIFRARZZMLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(C(=O)C2=CC=CS2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

N-[1-[(2-ethoxyphenyl)amino]-2-oxo-2-(2-thienyl)ethyl]benzamide, also known as ETB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ETB belongs to the class of compounds known as benzamides, which are known for their diverse pharmacological properties. In

Mechanism of Action

The exact mechanism of action of N-[1-[(2-ethoxyphenyl)amino]-2-oxo-2-(2-thienyl)ethyl]benzamide is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by modulating the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways. This compound has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This compound has also been shown to inhibit the activity of various enzymes involved in inflammation and pain, such as COX-2 and MMP-9. Additionally, this compound has been found to induce apoptosis in cancer cells and inhibit their growth.

Advantages and Limitations for Lab Experiments

N-[1-[(2-ethoxyphenyl)amino]-2-oxo-2-(2-thienyl)ethyl]benzamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in the laboratory. This compound has also been shown to exhibit potent pharmacological effects at low concentrations, making it an attractive candidate for drug development. However, there are also some limitations associated with this compound. It has poor solubility in water, which can make it challenging to administer in vivo. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N-[1-[(2-ethoxyphenyl)amino]-2-oxo-2-(2-thienyl)ethyl]benzamide. One potential avenue of research is to investigate the potential of this compound as a therapeutic agent for cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and further studies are warranted to determine its efficacy in clinical trials. Additionally, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its pharmacological effects. Finally, the development of more soluble forms of this compound could improve its potential as a therapeutic agent.

Scientific Research Applications

N-[1-[(2-ethoxyphenyl)amino]-2-oxo-2-(2-thienyl)ethyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. This compound has been tested in various in vitro and in vivo models, and it has been found to inhibit the growth of cancer cells and reduce inflammation and pain.